Cas no 898788-58-4 (3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898788-58-4
• MF: C₁₉H₂₁BrN₂O
• MW: 373.286844015121
• MDL: MFCD03842304
• CID: 869079
• PubChem ID: 24725025
• Update Time: 2025-04-19

3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3-BROMO-3'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 898788-58-4
• MFCD03842304
• AKOS016020419
• (3-Bromophenyl){3-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 3-bromo-3'-(4-methylpiperazinomethyl)benzophenone
• DTXSID50643421
• 3-Bromo-3'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842304
• Inchi： 1S/C19H21BrN2O/c1-21-8-10-22(11-9-21)14-15-4-2-5-16(12-15)19(23)17-6-3-7-18(20)13-17/h2-7,12-13H,8-11,14H2,1H3
• InChI Key： ZYLPOBVUYARNLN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 372.08400
• Monoisotopic Mass: 372.08373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.30330